Cas no 117047-08-2 (Puerarin-4'-O-β-D-glucopyranoside)

• Product name: Puerarin-4'-O-β-D-glucopyranoside
• CAS No: 117047-08-2
• MF: C₂₇H₃₀O₁₄
• MW: 578.518709659576
• CID: 1995177
• PubChem ID: 101259161

Puerarin-4'-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Puerarin-4'-O-D-glucoside
• Puerarin-4'-O-β-D-glucopyranoside
• Puerarin-4'-O-beta-D-glucopyranoside
• Puerarin-4'-O-b-D-glucopyranoside
• A-D-glucopyranoside
• 8-I(2)-D-Glucopyranosyl-3-[4-(I(2)-D-glucopyranosyloxy)phenyl]-7-hydroxy-4H-1-benzopyran-4-one
• TS-07877
• 7-hydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• Puerarin-4'-O-
• 117047-08-2
• Puerarin4'-O-glucoside
• DTXSID701123703
• AKOS040735774
• DA-77228
• CS-0100487
• Puerarin-4'-O-??-D-glucopyranoside
• HY-N6885
• 8-beta-D-Glucopyranosyl-3-(4-(beta-D-glucopyranosyloxy)phenyl)-7-hydroxy-4H-1-benzopyran-4-one
• 8-beta-D-Glucopyranosyl-3-[4-(beta-D-glucopyranosyloxy)phenyl]-7-hydroxy-4H-1-benzopyran-4-one

• Inchi： InChI=1S/C27H30O14/c28-7-15-19(32)21(34)23(36)26(40-15)17-14(30)6-5-12-18(31)13(9-38-25(12)17)10-1-3-11(4-2-10)39-27-24(37)22(35)20(33)16(8-29)41-27/h1-6,9,15-16,19-24,26-30,32-37H,7-8H2
• InChI Key： GZFMKWZQYRIRBD-UHFFFAOYSA-N
• SMILES： OCC1OC(Oc2ccc(cc2)-c2coc3c(C4OC(CO)C(O)C(O)C4O)c(O)ccc3c2=O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 578.16355563 g/mol
• Monoisotopic Mass: 578.16355563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236Ų
• Molecular Weight: 578.5
• XLogP3: -1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Flavonoids